Cas no 2640814-00-0 (2H-Naphtho[2,1-c]pyran-7-carboxylic acid, 2-(3-furanyl)dodecahydro-9,10-dihydroxy-6a,10b-dimethyl-4-oxo-, methyl ester, (2S,4aR,6aR,7R,9R,10S,10aS,10bR)-)

2H-Naphtho[2,1-c]pyran-7-carboxylic acid, 2-(3-furanyl)dodecahydro-9,10-dihydroxy-6a,10b-dimethyl-4-oxo-, methyl ester, (2S,4aR,6aR,7R,9R,10S,10aS,10bR)- Properties

Names and Identifiers

• 2H-Naphtho[2,1-c]pyran-7-carboxylic acid, 2-(3-furanyl)dodecahydro-9,10-dihydroxy-6a,10b-dimethyl-4-oxo-, methyl ester, (2S,4aR,6aR,7R,9R,10S,10aS,10bR)-

• InChIKey： KLGGDJQYLQYXCH-LKRKBFHJSA-N
• Inchi： 1S/C21H28O7/c1-20-6-4-12-19(25)28-15(11-5-7-27-10-11)9-21(12,2)17(20)16(23)14(22)8-13(20)18(24)26-3/h5,7,10,12-17,22-23H,4,6,8-9H2,1-3H3/t12-,13-,14+,15-,16+,17-,20-,21-/m0/s1
• SMILES： C1(=O)O[C@H](C2C=COC=2)C[C@]2(C)[C@]3([H])[C@](C)([C@H](C(OC)=O)C[C@@H](O)[C@H]3O)CC[C@@]12[H]

Experimental Properties

• Boiling Point: 542.5±50.0 °C(Predicted)
• pka: 14.08±0.70(Predicted)
• Density: 1.282±0.06 g/cm3(Predicted)